2-[Isobutyryl(methyl)amino]acetic acid

• IUPAC Name: 2-[methyl(2-methylpropanoyl)amino]acetic acid
• InChI: InChI=1S/C7H13NO3/c1-5(2)7(11)8(3)4-6(9)10/h5H,4H2,1-3H3,(H,9,10)
• InChI Key: OUZLKVNNBZFQRE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N(C)CC(=O)O
• Molecular Formula: C7H13NO3
• Molecular Weight: 159.18 g/mol
• CAS RN: 155256-79-4

Description

“2-[Isobutyryl(methyl)amino]acetic acid” is a biochemical compound with the molecular formula C7H13NO3. It is also known as n-Isobutyryl-N-methylglycine.

Scientific Research Applications

Structural and Functional Analysis in Proteins

"2-[Isobutyryl(methyl)amino]acetic acid" and its derivatives find applications in the structural and functional analysis of proteins. For instance, specific isotopic labeling of methyl groups in proteins, which includes derivatives of isobutyric acid, has significantly enhanced the applicability of solution NMR spectroscopy for protein characterization (Kerfah et al., 2015). This approach allows for the detection of long-range 1H–1H NOE cross-peaks between methyl probes in proteins, facilitating detailed structural and interaction studies.

Metabolic Engineering for Biofuel Production

Derivatives of "2-[Isobutyryl(methyl)amino]acetic acid" are also pivotal in the field of metabolic engineering, particularly in the biosynthesis of biofuels. Engineered microbial strains utilize these compounds for the production of isobutanol, a biofuel, under anaerobic conditions, achieving 100% theoretical yield, higher titer, and productivity (Bastian et al., 2011). This research underscores the potential of metabolic pathway manipulation in microorganisms for sustainable energy production.

Biotechnological Production of Chemical Building Blocks

The biotechnological production of 2-hydroxyisobutyric acid (2-HIBA), a compound structurally related to "2-[Isobutyryl(methyl)amino]acetic acid," from renewable carbon sources represents a green chemistry approach to producing valuable chemical building blocks (Rohwerder & Müller, 2010). This process involves novel enzymatic pathways, highlighting the role of microbial metabolism in generating compounds for industrial applications.

Enzymatic Synthesis and Catalysis

The enzymatic synthesis and catalysis involving derivatives of isobutyric acid illustrate the versatility of these compounds in facilitating chemical transformations. For example, the synthesis of transition metal complexes with novel amino acid-bearing Schiff base ligands demonstrates the utility of these compounds in producing materials with potential antibacterial and antifungal activities (Ikram et al., 2015).